Cas no 25857-80-1 (2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine)

• Product Name: 2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
• CAS No: 25857-80-1
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• MDL: MFCD08275304
• CID: 914081
• PubChem ID: 44890796
• Update Time: 2025-04-19

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Chemical and Physical Properties

Names and Identifiers

• 2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine
• 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxine
• 2,4,4-Trifluor-2-trifluormethyl-1,3-benzodioxan
• 2,4,4-Trifluoro-2-trifluoromethyl-4H
• DTXSID80661330
• 2,4,4-Trifluoro-2-(trifluoromethyl)-2H,4H-1,3-benzodioxine
• 25857-80-1
• 2,4,4-Trifluoro-2-(trifluoromethyl)-4H-benzo[d][1,3]dioxine
• 2,4,4-trifluoro-2-(trifluoromethyl)-1,3-benzodioxene
• MFCD08275304

• MDL： MFCD08275304
• Inchi： 1S/C9H4F6O2/c10-7(11)5-3-1-2-4-6(5)16-9(15,17-7)8(12,13)14/h1-4H
• InChI Key： BMTPREMSPODDIV-UHFFFAOYSA-N
• SMILES： FC1(C(F)(F)F)OC2C=CC=CC=2C(O1)(F)F

Computed Properties

• Exact Mass: 258.01200
• Monoisotopic Mass: 258.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.33050

2,4,4-trifluoro-2-trifluoromethyl-4h-benzo[1,3]dioxine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39